Cas no 6288-22-8 ( )

• Product Name: &nbsp
• CAS No: 6288-22-8
• MF: C₁₅H₂₅NO₇
• MW: 331.361505270004
• CID: 958200
• PubChem ID: 223955
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[2-acetyloxypropanoyl(2-acetyloxypropyl)amino]propan-2-yl acetate
• 1-{[2-(acetyloxy)propanoyl][2-(acetyloxy)propyl]amino}propan-2-yl acetate
• 2-acetoxy-propionic acid-[bis-(2-acetoxy-propyl)-amide]
• 2-Acetoxy-propionsaeure-[bis-(2-acetoxy-propyl)-amid]
• AC1L5CXU
• AC1Q5XFS
• AG-J-68177
• AR-1B9599
• CTK5B6463
• NSC12072
• NSC-12072
• {[2-(Acetyloxy)propanoyl]azanediyl}di(propane-1,2-diyl) diacetate
• 6288-22-8
• DTXSID70279281
• 2-acetoxy-propionic acid bis-(2-acetoxy-propyl)-amide
•  

• Inchi： 1S/C15H25NO7/c1-9(21-12(4)17)7-16(8-10(2)22-13(5)18)15(20)11(3)23-14(6)19/h9-11H,7-8H2,1-6H3
• InChI Key： UOMOZUONHGGTET-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)CN(C(C(C)OC(C)=O)=O)CC(C)OC(C)=O

Computed Properties

• Exact Mass: 331.16315
• Monoisotopic Mass: 331.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• PSA: 99.21
• LogP: 0.66980